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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537 Get Quote

For researchers, scientists, and drug development professionals, ensuring the proper disposal

of investigational drugs like Sevabertinib is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step logistical information for the

safe handling and disposal of Sevabertinib, grounded in established safety protocols for

investigational and chemotherapeutic agents.

A Safety Data Sheet (SDS) for Sevabertinib indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS).[1] It has low health, fire, and

reactivity ratings under both NFPA and HMIS systems.[1] The SDS suggests that smaller

quantities may be disposed of with household waste; however, it critically notes that all disposal

must be conducted in accordance with official regulations.[1] Given its status as an

investigational drug used in oncology, treating it with a higher level of caution is prudent.

General Disposal Principles for Investigational
Drugs
All unused or expired investigational medications should be destroyed in line with federal

guidelines, such as the Resource Conservation and Recovery Act (RCRA), and any standards

set by industry sponsors.[2] It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department to determine if the medication is classified as a hazardous

waste and to ensure adherence to all local, state, and federal regulations.[2][3]
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The following protocol outlines a comprehensive approach to the disposal of Sevabertinib,

integrating general best practices for investigational drug waste management.

1. Personnel Training and Personal Protective Equipment (PPE)

All laboratory personnel responsible for handling chemical waste must be current with

institutional Chemical Waste Management training.[4]

When handling Sevabertinib for disposal, appropriate PPE should be worn. This includes

double chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face

shield.[3]

2. Waste Segregation and Container Selection

Do not mix Sevabertinib waste with other laboratory wastes.[3]

Select a compatible container (e.g., glass or plastic) based on the physical state of the

substance (solid or liquid).[4]

For full, partially full, or empty vials and ampules, a designated hazardous waste container

should be used.[5] Many institutions utilize specific containers for chemotherapeutic or

antineoplastic waste, which are often color-coded (e.g., yellow or black).[3][6][7]

Substances in their original containers, such as syringes, vials, or bottles, can often be

disposed of "as is" without being emptied.[4]

3. Labeling of Waste Containers

Properly label the hazardous waste container. Use only the official HAZARDOUS WASTE

labels provided by your EHS department.[4]

The label must be completed with the following information:

Principal Investigator's (PI) name

Storage location (building and room number)

Contact phone number for the research team
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The full chemical name ("Sevabertinib") and concentration/percentage.[4]

4. Storage in a Satellite Accumulation Area (SAA)

Store the properly labeled waste container in a designated Satellite Accumulation Area

(SAA).[4]

An SAA can be a designated space in a locked cabinet or a secondary containment tub with

a lid.[4]

The SAA must be registered with the EHS department.[4]

The research team must conduct and document weekly inspections of each container in the

SAA.[4]

5. Arranging for Final Disposal

To initiate the disposal process, a completed Chemical Waste Disposal Request Form must

be submitted to your institution's EHS department.[4]

EHS will then arrange for the pickup of the waste by an approved environmental

management vendor for incineration.[2][5]

The workflow for the proper disposal of Sevabertinib is illustrated in the diagram below.
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Start: Sevabertinib Waste Generated

1. Don Appropriate PPE
(Double Gloves, Gown, Goggles)

2. Segregate Waste

3. Place in Compatible,
Designated Waste Container

4. Attach & Complete
EHS HAZARDOUS WASTE Label

5. Store in Registered
Satellite Accumulation Area (SAA)

6. Conduct & Document
Weekly Inspections

7. Submit Chemical Waste
Disposal Request to EHS

8. EHS Arranges for
Pickup by Approved Vendor

End: Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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